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An Objective Comparative Review of Data Communication Protocols for Instrumentation and

Control

This guide provides a comparative analysis of several data communication protocols relevant

to data acquisition and control systems. While the specified Deltasol VBus is a specialized

protocol for solar thermal systems, its principles can be compared to more universally adopted

standards often found in laboratory automation and industrial process control. This comparison

is intended for researchers, scientists, and professionals in fields like drug development, where

reliable data acquisition from sensors and precise control of actuators are paramount. We will

compare Deltasol VBus against standard protocols such as Modbus RTU, CAN bus, I2C, and

SPI, focusing on their technical specifications and suitability for various applications.

Data Presentation: Protocol Comparison
The following table summarizes the key quantitative and qualitative characteristics of the

protocols discussed. This allows for a direct comparison of their capabilities and typical use

cases.
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Feature
Deltasol
VBus
(RESOL)

Modbus
RTU

CAN Bus
I2C (Inter-
Integrated
Circuit)

SPI (Serial
Peripheral
Interface)

Primary

Application

Solar thermal

& heating

systems

Industrial

automation,

SCADA

Automotive,

industrial

control

On-board

(intra-PCB)

communicatio

n

On-board

(intra-PCB)

communicatio

n

Physical

Layer

Custom (2-

wire, non-

polarized)

RS-485 / RS-

232

Differential

Pair (CAN_H,

CAN_L)

2-wire (SDA,

SCL)

4-wire (MOSI,

MISO, SCLK,

SS)

Typical Data

Rate
~9600 bps

9600 bps -

115.2 kbps

125 kbps - 1

Mbps

100 kbps

(Standard),

400 kbps

(Fast), 1

Mbps (Fast+)

> 10 Mbps

Max Bus

Length
Up to 200m

Up to 1200m

(RS-485)

Up to 500m

@ 125 kbps;

40m @ 1

Mbps

A few meters < 1 meter

Max # of

Devices

~10-20

devices

typically

32 (standard

load), up to

254 with

repeaters

Up to 127

nodes

127 devices

(7-bit

address)

Typically 1

master,

multiple

slaves

Topology Bus Bus Bus Bus
Star (Master-

Slave)

Communicati

on Type
Master-Slave Master-Slave

Multi-master,

message-

based

Multi-master,

message-

based

Master-Slave

Key

Strengths

Simplicity for

specific

application,

low cost

Widely

adopted,

simple to

implement,

robust

High noise

immunity,

real-time

capability,

Simple

wiring, multi-

master

support

High speed,

full-duplex

communicatio

n
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error

detection

Limitations

Proprietary,

low speed,

limited

ecosystem

Single

master, no

built-in error

handling

beyond CRC

Limited data

payload per

frame (8

bytes)

Limited

speed and

distance, bus

capacitance

issues

More

complex

wiring, no

flow control

Experimental Protocols: Methodology for
Performance Comparison
To objectively evaluate the performance of these communication protocols in a laboratory or

process control context, a standardized experimental methodology is required. The following

protocol outlines a framework for such a comparison.

Objective: To measure and compare the effective data throughput, message latency, and error

rate of Deltasol VBus, Modbus RTU, and CAN bus under varying bus loads and simulated

noise conditions.

1. Hardware Setup:

Master/Controller: A microcontroller development board (e.g., STM32 Nucleo or Raspberry

Pi with appropriate transceivers) to act as the bus master, responsible for polling slave

devices and logging data.

Slave/Sensor Nodes: At least three identical microcontroller boards configured as slave

devices. Each slave will simulate a sensor providing a data packet upon request from the

master.

Bus Transceivers: Appropriate physical layer transceivers for each protocol (e.g., RS-485 for

Modbus, CAN transceiver for CAN bus). For VBus, the specific interface circuit would need

to be replicated based on RESOL specifications.

Bus Analyzer: A logic analyzer or a dedicated bus analyzer (e.g., Saleae Logic Analyzer,

CANalyzer) to monitor bus traffic, measure timings, and verify data integrity independently.
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Noise Generator: An arbitrary waveform generator coupled onto the bus lines via an injection

transformer to introduce controlled electrical noise.

2. Experimental Procedure:

Baseline Measurement:

Connect the master and one slave device to the bus with a standard cable length (e.g., 10

meters).

The master polls the slave for a fixed-size data packet (e.g., 16 bytes) repeatedly at the

maximum possible rate for 60 seconds.

Measure:

Effective Data Throughput: Total valid data bytes transferred per second.

Message Latency: Time from the end of the master's request to the beginning of the

slave's response, measured using the bus analyzer.

Baseline Error Rate: Number of corrupted or missed packets.

Bus Loading Test:

Repeat the baseline measurement procedure, incrementally adding slave nodes to the

bus (2, 3, ... up to 8 nodes). The master will poll each node sequentially in a round-robin

fashion.

Analyze the degradation in throughput and the increase in average latency as the number

of nodes increases.

Noise Immunity Test:

With a master and three slaves on the bus, repeat the baseline measurement.

Introduce a controlled level of electrical noise (e.g., 1Vp-p sinusoidal noise at 10 kHz) onto

the bus.
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Increment the noise amplitude until a significant increase in the error rate is observed.

Record the error rate as a function of noise amplitude for each protocol.

3. Data Analysis:

Plot the effective data throughput vs. the number of slave nodes for each protocol.

Plot the average message latency vs. the number of slave nodes.

Plot the packet error rate vs. noise amplitude.

The results will provide a quantitative comparison of the protocols' performance under

conditions analogous to a real-world laboratory or industrial environment.

Mandatory Visualization
The following diagram illustrates the logical relationship in a typical data acquisition and control

system where these protocols might be employed. It shows a central controller communicating

with various devices over different bus types, reflecting the hierarchical nature of control

systems.

Central Controller / Data Logger

Fieldbus Level (Long Distance, Robust) On-Board / Short Distance

Microcontroller Data Storage User Interface

Modbus RTU
(e.g., HVAC Sensor)

RS-485

CAN bus
(e.g., Motor Controller)

CAN

Deltasol VBus
(e.g., Solar Pump Station)

2-Wire

I2C
(e.g., Temperature Sensor IC)

I2C Bus

SPI
(e.g., ADC Chip)

SPI Bus
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Caption: Logical architecture of a data acquisition system.
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To cite this document: BenchChem. [comparative review of Deltasol VBus and other data
communication protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594966#comparative-review-of-deltasol-vbus-and-
other-data-communication-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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